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Compound of Interest

Compound Name: Dicetyl peroxydicarbonate

Cat. No.: B1670454 Get Quote

An In-depth Technical Guide to Dicetyl Peroxydicarbonate

This technical guide provides a comprehensive overview of Dicetyl Peroxydicarbonate,

including its chemical properties, synthesis, applications, and safety considerations. The

information is intended for researchers, scientists, and professionals in chemical synthesis and

polymer science.

Chemical and Physical Properties
Dicetyl peroxydicarbonate is an organic peroxide primarily used as a radical initiator in

polymerization processes.[1][2][3][4][5] Its key properties are summarized in the table below.
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Property Value

CAS Number 26322-14-5[1][6][7]

Molecular Formula C34H66O6[6][7][8][9]

Molecular Weight 570.88 g/mol [6][7][9]

Appearance White, odorless solid (powder or granules)[6]

Melting Point 52-54 °C[7]

Solubility
Insoluble in water (1 μg/L at 20°C); Soluble in

ketones and aromatic hydrocarbons[6]

Active Oxygen Content 2.80%[10][11]

Self-Accelerating Decomposition Temperature

(SADT)
40°C[12]

Experimental Protocols
General Synthesis of Dicetyl Peroxydicarbonate
A general method for the synthesis of peroxydicarbonates involves the reaction of an alkali

metal peroxide with a haloformate.[13] The following is a representative protocol:

Preparation of Alkali Metal Peroxide: An alkali metal hydroxide is mixed with a peroxide (e.g.,

hydrogen peroxide) to form the corresponding alkali metal peroxide.[13] This reaction should

be conducted at a controlled temperature, preferably between 0°C and 10°C, to prevent

decomposition of the peroxide.[13]

Reaction with Haloformate: The freshly prepared alkali metal peroxide is then added to a

mixture containing the corresponding haloformate (in this case, cetyl chloroformate), a

dispersant, and water.[13]

Homogenization: The reaction mixture is homogenized throughout the process to ensure the

formation of small droplets of the desired peroxydicarbonate.[13]

Reaction Completion and Work-up: The reaction is stirred for a period of 30-50 minutes.[14]

After completion, the stirring is stopped, and the mother liquor is separated. The product is
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then washed until a neutral pH (5-7) is achieved.[14]
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Step 1: Alkali Metal Peroxide Formation

Step 2: Peroxydicarbonate Synthesis

Alkali Metal Hydroxide

Alkali Metal Peroxide Solution

Hydrogen Peroxide

Reaction Mixture

Cetyl Chloroformate Dispersant + Water

Homogenization

Dicetyl Peroxydicarbonate
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Dicetyl Peroxydicarbonate
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Heat/Initiation

2 x Cetoxycarboxyl Radicals
(RO-C(O)O•)

O-O bond cleavage

2 x Cetyl Radicals (R•)
+ 2 x CO2

Decarboxylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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